![molecular formula C32H31NO9S4 B11043332 Tetramethyl 5',5',8',9'-tetramethyl-6'-(thiophen-2-ylacetyl)-5',6'-dihydrospiro[1,3-dithiole-2,1'-thiopyrano[2,3-c]quinoline]-2',3',4,5-tetracarboxylate](/img/structure/B11043332.png)
Tetramethyl 5',5',8',9'-tetramethyl-6'-(thiophen-2-ylacetyl)-5',6'-dihydrospiro[1,3-dithiole-2,1'-thiopyrano[2,3-c]quinoline]-2',3',4,5-tetracarboxylate
Overview
Description
Tetramethyl 5’,5’,8’,9’-tetramethyl-6’-(thiophen-2-ylacetyl)-5’,6’-dihydrospiro[1,3-dithiole-2,1’-thiopyrano[2,3-c]quinoline]-2’,3’,4,5-tetracarboxylate is a complex organic compound with a unique structure that includes multiple functional groups such as thiophene, dithiole, and quinoline
Preparation Methods
The synthesis of Tetramethyl 5’,5’,8’,9’-tetramethyl-6’-(thiophen-2-ylacetyl)-5’,6’-dihydrospiro[1,3-dithiole-2,1’-thiopyrano[2,3-c]quinoline]-2’,3’,4,5-tetracarboxylate involves multiple stepsThe reaction conditions often require the use of catalysts and specific solvents to ensure the desired product is obtained with high yield and purity .
Chemical Reactions Analysis
Tetramethyl 5’,5’,8’,9’-tetramethyl-6’-(thiophen-2-ylacetyl)-5’,6’-dihydrospiro[1,3-dithiole-2,1’-thiopyrano[2,3-c]quinoline]-2’,3’,4,5-tetracarboxylate undergoes various chemical reactions including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
This compound has a wide range of scientific research applications In chemistry, it is used as a building block for the synthesis of more complex moleculesIn the field of materials science, it is explored for its potential use in the development of new materials with specific properties .
Mechanism of Action
The mechanism of action of Tetramethyl 5’,5’,8’,9’-tetramethyl-6’-(thiophen-2-ylacetyl)-5’,6’-dihydrospiro[1,3-dithiole-2,1’-thiopyrano[2,3-c]quinoline]-2’,3’,4,5-tetracarboxylate involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain proteins or enzymes, thereby modulating their activity. This interaction can lead to various biological effects, making it a compound of interest in medicinal chemistry .
Comparison with Similar Compounds
When compared to similar compounds, Tetramethyl 5’,5’,8’,9’-tetramethyl-6’-(thiophen-2-ylacetyl)-5’,6’-dihydrospiro[1,3-dithiole-2,1’-thiopyrano[2,3-c]quinoline]-2’,3’,4,5-tetracarboxylate stands out due to its unique combination of functional groups and structural features.
Properties
Molecular Formula |
C32H31NO9S4 |
|---|---|
Molecular Weight |
701.9 g/mol |
IUPAC Name |
tetramethyl 5',5',8',9'-tetramethyl-6'-(2-thiophen-2-ylacetyl)spiro[1,3-dithiole-2,1'-thiopyrano[2,3-c]quinoline]-2',3',4,5-tetracarboxylate |
InChI |
InChI=1S/C32H31NO9S4/c1-15-12-18-19(13-16(15)2)33(20(34)14-17-10-9-11-43-17)31(3,4)26-21(18)32(22(27(35)39-5)23(44-26)28(36)40-6)45-24(29(37)41-7)25(46-32)30(38)42-8/h9-13H,14H2,1-8H3 |
InChI Key |
PYACUDHYXKNGQF-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC2=C(C=C1C)N(C(C3=C2C4(C(=C(S3)C(=O)OC)C(=O)OC)SC(=C(S4)C(=O)OC)C(=O)OC)(C)C)C(=O)CC5=CC=CS5 |
Origin of Product |
United States |
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